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Compound of Interest

Compound Name: 4-(Aminomethyl)pyridin-2(1H)-one

Cat. No.: B111612 Get Quote

To our valued researchers, scientists, and drug development professionals:

This document serves to address the inquiry regarding the crystal structure of 4-
(Aminomethyl)pyridin-2(1H)-one. A comprehensive search of publicly available chemical and

crystallographic databases, including the Cambridge Structural Database (CSD) and the

Crystallography Open Database (COD), was conducted to gather the necessary data for a

detailed technical guide.

Our findings indicate that the experimental crystal structure of 4-(Aminomethyl)pyridin-2(1H)-
one has not been reported in the searched scientific literature or databases. Consequently, the

crystallographic data required to construct a detailed technical guide, including quantitative

data tables and experimental protocols for crystallization, is not available at this time.

While we are unable to provide the specific crystal structure, we have compiled the available

chemical information for 4-(Aminomethyl)pyridin-2(1H)-one to assist in your research

endeavors.

Chemical Information
Below is a summary of the known properties of 4-(Aminomethyl)pyridin-2(1H)-one.
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Property Value

Chemical Name 4-(Aminomethyl)pyridin-2(1H)-one

CAS Number 131052-82-9

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14 g/mol

Canonical SMILES C1=CNC(=O)C=C1CN

InChI Key ZYOSFZHXYZSRMA-UHFFFAOYSA-N

Typical Content of a Crystallographic Technical
Guide
Had the crystal structure data been available, this guide would have included the following

sections:

Crystallographic Data Summary: A table detailing the crystal system, space group, unit cell

dimensions, density, and other key parameters derived from single-crystal X-ray diffraction.

Molecular and Crystal Packing Description: An analysis of the molecular geometry, including

bond lengths and angles, as well as a description of the intermolecular interactions (e.g.,

hydrogen bonding) that govern the crystal packing.

Experimental Protocol for Crystallization: A detailed methodology for the synthesis and

subsequent crystallization of the compound to obtain single crystals suitable for X-ray

diffraction studies. This would include information on solvents, temperature, and

crystallization techniques.

Visualization of Crystal Structure: 3D representations of the molecule and its packing in the

crystal lattice.

Signaling Pathways and Biological Activity: If applicable, diagrams and descriptions of any

known biological signaling pathways in which this molecule is involved, which is often

informed by its three-dimensional structure.
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Logical Workflow for Structure Determination
The general process for determining a crystal structure and preparing a technical guide like the

one requested is outlined below.

Caption: A generalized workflow for the determination and dissemination of a small molecule

crystal structure.

We regret that we could not provide the specific crystal structure data for 4-
(Aminomethyl)pyridin-2(1H)-one at this time. We recommend monitoring major

crystallographic databases for any future depositions of this structure.

To cite this document: BenchChem. [Technical Guide on 4-(Aminomethyl)pyridin-2(1H)-one:
Crystal Structure and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111612#4-aminomethyl-pyridin-2-1h-one-crystal-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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